N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C12H20N2O4/c1-9-12(17,4-6-18-9)8-13-10(15)7-14-5-2-3-11(14)16/h9,17H,2-8H2,1H3,(H,13,15)
• InChI Key: ZAOLYWNCGPCVSL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)(CNC(=O)CN2CCCC2=O)O
• Molecular Formula: C12H20N2O4
• Molecular Weight: 256.30 g/mol

Description

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide, also known as HMBA, is a small molecule that has been extensively studied for its potential therapeutic applications. HMBA has been shown to have anticancer, antiviral, and anti-inflammatory properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide is not fully understood, but it is believed to act on a variety of cellular pathways. N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide has been shown to inhibit histone deacetylases, which can lead to the activation of tumor suppressor genes and the inhibition of oncogenes. N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide has also been shown to activate the transcription factor NF-kB, which plays a key role in the immune response and inflammation.
Biochemical and Physiological Effects:
N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide has been shown to induce cell differentiation and apoptosis, leading to the inhibition of tumor growth. N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide has also been shown to inhibit viral replication in infected cells. Additionally, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide has been shown to have anti-inflammatory effects, including the inhibition of cytokine production and the suppression of inflammatory gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide for lab experiments is its relatively simple synthesis and low cost. Additionally, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide has been extensively studied and its biological effects are well understood. However, one limitation of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research on N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide. One area of interest is the development of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide-based drugs for the treatment of cancer, viral infections, and inflammatory diseases. Additionally, there is interest in exploring the potential of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide as a modulator of epigenetic pathways, which could have implications for a wide range of diseases. Finally, further research is needed to fully understand the mechanism of action of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide and how it interacts with cellular pathways.

Synthesis Methods

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide can be synthesized through a variety of methods, including the reaction of 2-pyrrolidone with formaldehyde and acetic anhydride, as well as the reaction of 3-hydroxy-2-methyl-4H-pyran-4-one with 2-pyrrolidone and formaldehyde. The synthesis of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer activity in a variety of cancer cell lines, including leukemia, breast cancer, and lung cancer. N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide has also been shown to have antiviral activity against HIV and herpes simplex virus. Additionally, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.